Cas no 1219901-65-1 (3-(pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine
• CAS No: 1219901-65-1
• MF: C₁₆H₂₁N₅O₂S₂
• MW: 379.500240087509
• CID: 5473030
• Update Time: 2025-10-30

3-(pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-pyrrolidin-1-yl-6-(4-thiophen-2-ylsulfonylpiperazin-1-yl)pyridazine
• 3-(pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine

• Inchi： 1S/C16H21N5O2S2/c22-25(23,16-4-3-13-24-16)21-11-9-20(10-12-21)15-6-5-14(17-18-15)19-7-1-2-8-19/h3-6,13H,1-2,7-12H2
• InChI Key： XFKHDDMWXRIOJO-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NN=C(N2CCN(S(C3SC=CC=3)(=O)=O)CC2)C=C1

Additional information on 3-(pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine

Introduction to 3-(Pyrrolidin-1-yl)-6-[4-(Thiophene-2-sulfonyl)piperazin-1-yl]pyridazine (CAS No. 1219901-65-1)

3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine, also known by its CAS number 1219901-65-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a pyrrolidine moiety, and a thiophene-sulfonyl-piperazine group. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. This core is known for its diverse biological activities, including anti-inflammatory, anticonvulsant, and antiviral properties. The presence of the pyrrolidine moiety, a five-membered ring with one nitrogen atom, adds to the compound's flexibility and ability to interact with biological targets. The thiophene-sulfonyl-piperazine group, on the other hand, introduces additional functional groups that can enhance the compound's solubility and binding affinity to specific receptors.

Recent studies have highlighted the potential of 3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl]pyridazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl)pyridazine has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound effectively inhibits the replication of several viruses, including influenza A and hepatitis C viruses. The mechanism of action appears to involve interference with viral entry and replication processes, making it a promising lead for the development of new antiviral drugs.

The pharmacokinetic properties of 3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl)pyridazine have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Furthermore, preclinical studies have shown that this compound exhibits low toxicity and good safety profiles in animal models, supporting its further development for clinical applications.

In the realm of cancer research, 3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl)pyridazine has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl)pyridazine in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials to further assess its therapeutic potential in specific disease indications.

In conclusion, 3-(Pyrrolidin-1-yl)-6-[4-(thiophene-2-sulfonyl)piperazin-1-yl)pyridazine (CAS No. 1219901-65-1) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and promising biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.